Methyl 7-pivalamido-2H-chromene-8-carboxylate

• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• IUPAC Name: methyl 7-(2,2-dimethylpropanoylamino)-2H-chromene-8-carboxylate
• InChI: InChI=1S/C16H19NO4/c1-16(2,3)15(19)17-11-8-7-10-6-5-9-21-13(10)12(11)14(18)20-4/h5-8H,9H2,1-4H3,(H,17,19)
• InChI Key: DHLBKFILBHLCOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=C(C2=C(C=CCO2)C=C1)C(=O)OC

Description

Methyl 7-pivalamido-2H-chromene-8-carboxylate is a useful research compound. Its molecular formula is C16H19NO4 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of methyl 2-(2,2-dimethylpropionylamino)-6-(prop-2-ynyloxy)benzoate (Intermediate 46, 4.74 g) and [bis(trifluoromethanesulfonyl)imidate]-(triphenylphosphine)gold (2:1) toluene adduct (0.060 g) in toluene (70 mL) was heated to 85° C., under an atmosphere of nitrogen for 3 hours. After cooling, the mixture was concentrated in vacuo and the residue was purified by chromatography on silica, eluting with a mixture of ethyl acetate and cyclohexane, with a gradient of 0-20% to give methyl 7-(2,2-dimethylpropionylamino)-2H-chromene-8-carboxylate (3.59 g) as a colourless oil.